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Compound of Interest

Compound Name: 5-Bromo-1-pentyne

Cat. No.: B027030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

properties of 5-Bromo-1-pentyne (CAS No. 28077-72-7). The information herein is intended to

support research, development, and drug discovery activities by presenting key data in a clear

and accessible format, supplemented with detailed experimental protocols and a conceptual

visualization of the interplay between these physical characteristics.

Core Physical Properties
5-Bromo-1-pentyne is a bifunctional organic compound featuring a terminal alkyne and a

primary alkyl bromide. These functional groups make it a valuable building block in a variety of

synthetic applications, including the construction of complex molecular architectures relevant to

pharmaceutical development. A thorough understanding of its physical properties is essential

for its effective handling, reaction optimization, and purification.

Data Presentation
The quantitative physical properties of 5-Bromo-1-pentyne are summarized in the table below

for easy reference and comparison. It is important to note that some reported values in the

literature show discrepancies, and not all physical properties have experimentally determined

values available.
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Physical Property Value Notes

Molecular Formula C₅H₇Br

Molecular Weight 147.01 g/mol

Appearance Colorless to pale brown liquid

Boiling Point 98-100 °C or 134 °C

Discrepancy noted in literature.

The lower range is more

commonly cited. The higher

value is specified at 763

mmHg.

Melting Point -104 °C [1]

Density ~1.3 g/mL (Predicted)

No experimentally measured

value is readily available in the

literature.

Refractive Index Not Available

No experimentally determined

value is readily available in the

literature.

Solubility Soluble in organic solvents

Soluble in common organic

solvents such as alcohols,

ethers, and non-polar solvents.

[1]

Experimental Protocols
The following sections detail the methodologies for the experimental determination of the key

physical properties of 5-Bromo-1-pentyne. These are generalized protocols adapted for a

liquid haloalkyne and should be performed with appropriate safety precautions in a certified

laboratory setting.

Determination of Boiling Point (Microscale Method)
This method is suitable for determining the boiling point of a small sample of 5-Bromo-1-
pentyne.
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Apparatus:

Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Heating mantle or Bunsen burner

Mineral oil

Procedure:

A small amount (approximately 0.5 mL) of 5-Bromo-1-pentyne is placed into the small test

tube.

The capillary tube, with its open end downwards, is placed inside the test tube containing the

sample.

The test tube is securely attached to the thermometer.

The assembly is clamped so that the bulb of the thermometer and the test tube are

immersed in the mineral oil within the Thiele tube.

The side arm of the Thiele tube is gently heated.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heating is discontinued when a steady stream of bubbles is observed.

The temperature at which the liquid just begins to enter the capillary tube upon cooling is

recorded as the boiling point.

Determination of Density
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The density of liquid 5-Bromo-1-pentyne can be determined using a pycnometer.

Apparatus:

Pycnometer (specific gravity bottle) of a known volume

Analytical balance

Thermometer

Water bath

Procedure:

The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately measured on

an analytical balance.

The pycnometer is filled with 5-Bromo-1-pentyne, ensuring no air bubbles are trapped. The

stopper is inserted, and any excess liquid is carefully wiped from the exterior.

The mass of the pycnometer filled with the sample is measured.

The temperature of the sample is recorded.

The density is calculated by dividing the mass of the 5-Bromo-1-pentyne (mass of filled

pycnometer minus the mass of the empty pycnometer) by the known volume of the

pycnometer.

Determination of Refractive Index
An Abbe refractometer is the standard instrument for measuring the refractive index of a liquid.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper
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Ethanol and lens paper

Procedure:

The prisms of the Abbe refractometer are cleaned with ethanol and lens paper.

The refractometer is calibrated using a standard liquid with a known refractive index (e.g.,

distilled water).

A few drops of 5-Bromo-1-pentyne are placed on the surface of the prism.

The prisms are closed and the instrument is adjusted to bring the dividing line between the

light and dark fields into sharp focus at the crosshairs.

The refractive index is read from the instrument's scale. The temperature should be

maintained at a constant, specified value (typically 20°C or 25°C) using the water bath.

Determination of Solubility in Organic Solvents
A qualitative assessment of solubility can be performed as follows.

Apparatus:

Small test tubes

Graduated pipette or dropper

Vortex mixer (optional)

A selection of organic solvents (e.g., ethanol, diethyl ether, dichloromethane, hexane)

Procedure:

Approximately 0.1 mL of 5-Bromo-1-pentyne is added to a clean, dry test tube.

The selected organic solvent is added dropwise (e.g., in 0.2 mL increments) to the test tube.

After each addition, the mixture is agitated (e.g., by flicking the test tube or using a vortex

mixer) to observe for dissolution.
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The substance is considered soluble if a homogeneous solution is formed. The approximate

solubility can be reported in terms of the volume of solvent required to dissolve a given

amount of the solute.

Mandatory Visualization
The following diagram illustrates the logical relationships between the fundamental molecular

and bulk physical properties of 5-Bromo-1-pentyne.

Interrelation of Physical Properties of 5-Bromo-1-pentyne

Molecular Weight (147.01 g/mol)

Intermolecular Forces
(Dipole-Dipole, van der Waals)

influences
(van der Waals)

Density
(~1.3 g/mL)

contributes to

Molecular Structure
(C₅H₇Br)

Polarity
(C-Br bond, Alkyne)

determines

contributes to

influences

Solubility
(in organic solvents)

governs ('like dissolves like')

Refractive Index
(Not Available)

influences

Boiling Point
(98-100°C or 134°C)

determines

Melting Point
(-104°C)

determinesmediates related to

Click to download full resolution via product page

Caption: Logical flow of physical property dependencies for 5-Bromo-1-pentyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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